Cas no 2171931-97-6 (4,4-Difluoro-3-(2-fluoroethyl)oxane-3-carboxylic acid)

• Product Name: 4,4-Difluoro-3-(2-fluoroethyl)oxane-3-carboxylic acid
• CAS No: 2171931-97-6
• MF: C₈H₁₁F₃O₃
• MW: 212.166353464127
• CID: 5566165
• PubChem ID: 165593345
• Update Time: 2025-10-23

4,4-Difluoro-3-(2-fluoroethyl)oxane-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2171931-97-6
• EN300-1633976
• 4,4-difluoro-3-(2-fluoroethyl)oxane-3-carboxylic acid
• 4,4-Difluoro-3-(2-fluoroethyl)oxane-3-carboxylic acid

• Inchi： 1S/C8H11F3O3/c9-3-1-7(6(12)13)5-14-4-2-8(7,10)11/h1-5H2,(H,12,13)
• InChI Key： HTDZHVUOURPOHU-UHFFFAOYSA-N
• SMILES： FC1(CCOCC1(C(=O)O)CCF)F

Computed Properties

• Exact Mass: 212.06602869g/mol
• Monoisotopic Mass: 212.06602869g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 232
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 46.5Ų

Additional information on 4,4-Difluoro-3-(2-fluoroethyl)oxane-3-carboxylic acid

Research Brief on 4,4-Difluoro-3-(2-fluoroethyl)oxane-3-carboxylic acid (CAS: 2171931-97-6): Recent Advances and Applications

The compound 4,4-Difluoro-3-(2-fluoroethyl)oxane-3-carboxylic acid (CAS: 2171931-97-6) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This fluorinated oxane derivative exhibits unique physicochemical properties, making it a promising candidate for various biomedical applications. Recent studies have focused on its synthesis, structural characterization, and potential therapeutic uses, particularly in the development of novel drug candidates and imaging agents.

One of the key areas of interest is the compound's role as a building block in the synthesis of fluorinated pharmaceuticals. The presence of multiple fluorine atoms enhances metabolic stability and bioavailability, which are critical factors in drug design. A 2023 study published in the Journal of Medicinal Chemistry demonstrated the efficient synthesis of 4,4-Difluoro-3-(2-fluoroethyl)oxane-3-carboxylic acid via a novel catalytic fluorination method, achieving high yields and purity. This advancement has paved the way for its broader application in medicinal chemistry.

In addition to its synthetic utility, recent research has explored the compound's potential as a probe for positron emission tomography (PET) imaging. The fluorine-18 isotope, when incorporated into the molecule, allows for non-invasive imaging of biological processes. A preclinical study highlighted in Nuclear Medicine and Biology reported the successful radiolabeling of the compound and its preliminary evaluation in animal models, showing promising uptake in target tissues with minimal off-target effects.

Furthermore, the compound's mechanism of action has been investigated in the context of enzyme inhibition. Computational modeling and in vitro assays have revealed its ability to interact with specific enzyme active sites, suggesting potential applications in the treatment of metabolic disorders. These findings were detailed in a 2024 paper in Bioorganic & Medicinal Chemistry Letters, which emphasized the compound's selectivity and potency as an inhibitor.

Despite these advancements, challenges remain in optimizing the compound's pharmacokinetic profile and reducing potential toxicity. Ongoing research aims to address these issues through structural modifications and formulation strategies. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of these findings into clinical applications.

In conclusion, 4,4-Difluoro-3-(2-fluoroethyl)oxane-3-carboxylic acid (CAS: 2171931-97-6) represents a versatile and valuable tool in chemical biology and drug discovery. Its recent applications in synthesis, imaging, and enzyme inhibition underscore its potential to contribute to the development of next-generation therapeutics. Continued research will be essential to fully realize its clinical potential and address existing limitations.